N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-ethylsulfonylbenzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H20N2O4S2/c1-4-26(23,24)14-8-6-5-7-11(14)16(22)20-17-19-12-9-18(2,3)10-13(21)15(12)25-17/h5-8H,4,9-10H2,1-3H3,(H,19,20,22)
• InChI Key: TVWFPDXYWBAJPO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC3=C(S2)C(=O)CC(C3)(C)C
• Molecular Formula: C18H20N2O4S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 898422-83-8

Description

“N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-ethylsulfonylbenzamide” is a type of chemical entity. It’s also known as a subclass of a chemical compound.

Molecular Structure Analysis

The molecular structure of this compound is complex. It has a benzothiazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements), and it also contains a sulfonyl group.

Scientific Research Applications

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, closely related to the queried compound, have been studied for their cardiac electrophysiological activity. These compounds have shown potency in in vitro assays, indicating their potential as class III electrophysiological agents, which could be useful in the treatment of cardiac arrhythmias (Morgan et al., 1990).

Antiproliferative Activity

A series of N-1,3-benzothiazol-2-ylbenzamide derivatives have demonstrated significant antiproliferative activity against human liver hepatocellular carcinoma and breast cancer cell lines. Some compounds, particularly 1k, exhibited notable proapoptotic effects, making them potential candidates for cancer therapy (Corbo et al., 2016).

Anticonvulsant Properties

Chemical oxidation studies of N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide, a compound similar in structure, have been conducted. These studies contribute to the understanding of its anticonvulsant properties and the potential for developing new therapeutic agents (Adolphe-Pierre et al., 1998).

Metabolic Stability in Drug Development

Research on N-substituted benzothiazole derivatives has focused on improving metabolic stability, a crucial factor in drug development. These studies help in identifying compounds with better in vivo efficacy and fewer metabolic liabilities (Stec et al., 2011).

Antibacterial Applications

N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have shown moderate to significant antibacterial activity. This illustrates the potential use of these compounds in developing new antibacterial agents (Khalid et al., 2016).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects against steel in acidic solutions. These findings are significant in the field of materials science and corrosion engineering (Hu et al., 2016).